Cas no 1199215-88-7 (3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 1199215-88-7
• MF: C₃HClF₃N₃
• MW: 171.508349180222
• MDL: MFCD20502579
• CID: 1072950
• PubChem ID: 329776559
• Update Time: 2025-11-01

3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole
• 5-chloro-3-(trifluoromethyl)-1H-1,2,4-triazole(SALTDATA: FREE)
• Ambcb4019882
• BB_SC-9171
• BBL011558
• MolPort-008-154-159
• STL146694
• AKOS005173665
• AKOS006333542
• 5-chloro-3-(trifluoromethyl)-1h-1,2,4-triazole
• MFCD13248683
• DTXSID00672423
• 1199215-88-7
• MS-20378
• MFCD20502579
• 1H-1,2,4-triazole, 3-chloro-5-(trifluoromethyl)-
• 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole, AldrichCPR
• ALBB-012370
• 3-CHLORO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOLE
• AT12444

• MDL： MFCD20502579
• Inchi： 1S/C3HClF3N3/c4-2-8-1(9-10-2)3(5,6)7/h(H,8,9,10)
• InChI Key： XRZFEFMCIGCKEH-UHFFFAOYSA-N
• SMILES： ClC1=NNC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 170.9811092g/mol
• Monoisotopic Mass: 170.9811092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole

Comprehensive Overview of 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 1199215-88-7)

The compound 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 1199215-88-7) is a highly specialized heterocyclic molecule that has garnered significant attention in modern chemical research and industrial applications. This triazole derivative is characterized by its unique structural features, including a chloro substituent at the 3-position and a trifluoromethyl group at the 5-position, which contribute to its distinct physicochemical properties. The presence of these functional groups makes it a valuable intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials.

In recent years, the demand for fluorinated compounds like 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers and industry professionals frequently search for terms such as "triazole synthesis methods", "fluorinated heterocycles applications", and "CAS 1199215-88-7 suppliers", reflecting the growing interest in this compound. Its versatility is further highlighted by its potential use in crop protection formulations, where it may act as a key building block for developing novel pesticides with improved efficacy and environmental safety.

From a synthetic chemistry perspective, 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole is often synthesized via cyclization reactions involving hydrazine derivatives and trifluoromethylated precursors. The compound's reactivity is influenced by the electron-withdrawing effects of the trifluoromethyl group, which enhances its suitability for nucleophilic substitution reactions. This property is particularly relevant for researchers exploring click chemistry or bioorthogonal reactions, as triazoles are known for their compatibility with these methodologies.

The thermal stability and solubility profile of 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole make it an attractive candidate for high-performance material science applications. For instance, it can be incorporated into polymeric coatings or electronic materials to impart resistance to degradation under harsh conditions. Searches related to "triazole-based polymers" and "fluorinated materials for electronics" often intersect with discussions about this compound, underscoring its multidisciplinary relevance.

Environmental and regulatory considerations are also critical when working with 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole. While it is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should always be followed to minimize ecological impact. The compound's biodegradability and ecotoxicological profile are active areas of research, aligning with the broader industry trend toward green chemistry and sustainable practices.

In the pharmaceutical sector, 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole has shown promise as a scaffold for drug discovery. Its structural motifs are frequently explored in the development of antifungal agents and enzyme inhibitors, addressing common search queries like "triazole medicinal chemistry" and "CF3-containing bioactive molecules". The compound's ability to modulate biological targets while maintaining favorable pharmacokinetic properties makes it a valuable tool for medicinal chemists.

Analytical characterization of 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial use. Laboratories frequently seek information on "CAS 1199215-88-7 analytical data" or "triazole compound characterization", highlighting the need for reliable technical documentation.

Looking ahead, the applications of 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole are expected to expand as new synthetic methodologies and functionalization strategies emerge. Its integration into catalysis and material science innovations will likely drive future demand, particularly in sectors prioritizing performance and sustainability. As the scientific community continues to explore the potential of fluorinated triazoles, this compound will remain a focal point for cutting-edge research and development.